Cas no 58406-94-3 (methyl 2-O-benzoylpentofuranoside)
58406-94-3 structure
Product Name:methyl 2-O-benzoylpentofuranoside
CAS No:58406-94-3
MF:C13H16O6
MW:268.262544631958
CID:2626809
PubChem ID:256022
Update Time:2025-04-21
methyl 2-O-benzoylpentofuranoside Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-O-benzoylpentofuranoside
- DTXSID70973959
- 58406-94-3
- NSC-82214
- NSC82214
-
- Inchi: 1S/C13H16O6/c1-17-13-11(10(15)9(7-14)18-13)19-12(16)8-5-3-2-4-6-8/h2-6,9-11,13-15H,7H2,1H3
- InChI Key: XMMMJMUCTUYMGE-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1CO)O)OC(C1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 268.09468823Da
- Monoisotopic Mass: 268.09468823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 85.2Ų
methyl 2-O-benzoylpentofuranoside Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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